BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical properties of Tosyl-L-glutamic acid
melting point and solubility

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tosyl-L-glutamic acid

Cat. No.: B554622

A Technical Guide to the Physical Properties of
Tosyl-L-glutamic Acid

This technical guide provides a detailed overview of the core physical properties of Tosyl-L-
glutamic acid, with a specific focus on its melting point and solubility. The information is
intended for researchers, scientists, and professionals in the field of drug development and
chemical synthesis.

Core Physical and Chemical Properties

Tosyl-L-glutamic acid, also known as N-(p-Tolylsulfonyl)-L-glutamic acid, is a protected form
of the amino acid L-glutamic acid.[1] Its chemical structure incorporates a tosyl group, which
influences its physical and chemical characteristics.

Property Value Reference

CAS Number 4816-80-2 [11121[31[4]

Molecular Formula C12H15NO6S [1112113114]

Molecular Weight 301.32 g/mol [L][2][3]14]
White to light yellow powder;

Appearance ) ) [21[41[5]
Off-white solid

Stability Hygroscopic [21[41[5]
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Melting Point

The melting point of Tosyl-L-glutamic acid has been reported across a range, which is
common for chemical compounds and can be influenced by purity and experimental conditions.

Reported Melting Point Reference
131.00 °C

122-137 °C [4105]1[6]7]
120.0-130.0 °C [2]
121.0-125.0 °C 2]

The variation in the reported melting point values suggests that the measurement is sensitive
to the crystalline form and purity of the sample.

Solubility

Tosyl-L-glutamic acid is reported to be soluble in specific organic solvents. Quantitative
solubility data is not readily available in the provided search results, but qualitative solubility
has been noted.

Solvent Solubility Reference
Dimethyl Sulfoxide (DMSO) Soluble [2][4]1[5][6]
Methanol Soluble [2][41[5][6]

Experimental Protocols

While specific experimental protocols for determining the physical properties of Tosyl-L-
glutamic acid were not detailed in the search results, standard methodologies are outlined
below.

Melting Point Determination
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A common method for determining the melting point of a solid crystalline substance like Tosyl-
L-glutamic acid is through the use of a melting point apparatus.

Apparatus:

Melting point apparatus (e.g., digital melting point device or Thiele tube)

Capillary tubes

Sample of Tosyl-L-glutamic acid

Mortar and pestle
Procedure:

o Sample Preparation: A small amount of dry Tosyl-L-glutamic acid is finely ground using a
mortar and pestle.

o Capillary Loading: The powdered sample is packed into a capillary tube to a height of 2-3
mm.

o Measurement: The capillary tube is placed in the heating block of the melting point
apparatus.

e Heating: The sample is heated at a controlled rate.

o Observation: The temperature at which the substance first begins to melt (onset) and the
temperature at which the substance is completely liquid (liquefaction) are recorded. This
range is reported as the melting point.

Solubility Determination

A general protocol for qualitatively assessing the solubility of a compound in various solvents is
as follows.

Apparatus:

o Test tubes
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Vortex mixer

Balance

Spatula

Various solvents (e.g., DMSO, Methanol, water, ethanol)
Procedure:

o Sample Preparation: A pre-determined amount of Tosyl-L-glutamic acid (e.g., 10 mg) is
weighed and placed into a test tube.

e Solvent Addition: A measured volume of the solvent (e.g., 1 mL) is added to the test tube.

e Mixing: The mixture is agitated using a vortex mixer for a set period (e.g., 1-2 minutes) to
facilitate dissolution.

o Observation: The solution is visually inspected for the presence of undissolved solid.
 Classification:

o Soluble: No solid particles are visible.

o Partially Soluble: Some solid remains, but a significant portion has dissolved.

o Insoluble: The solid does not appear to have dissolved.

Visualizations
Workflow for Physical Property Determination

The following diagram illustrates a logical workflow for the experimental determination of the
physical properties of a chemical compound like Tosyl-L-glutamic acid.
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Physical Property Analysis Workflow

Obtain Pure Sample of

Tosyl-L-glutamic Acid

Melting Point Determination Solubility Assessment
Prepare Sample Weigh Sample and
(Grind and Pack Capillary) Add Solvent
Heat Sample in Agitate and Observe
Apparatus and Record Range for Dissolution

Data Compilation and Reporting

Click to download full resolution via product page

Caption: Workflow for determining the melting point and solubility of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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